Cas no 724749-61-5 (6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid)

• Product Name: 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid
• CAS No: 724749-61-5
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• MDL: MFCD03420100
• CID: 879967
• PubChem ID: 3348265
• Update Time: 2025-06-15

6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(m-tolyl)quinoline-4-carboxylic acid
• 6-Chloro-2-(3-methylphenyl)quinoline-4-carboxylic acid
• AC1MORS0
• AG-G-85325
• ALBB-000589
• BBL017426
• CTK5D6162
• MolPort-001-590-573
• STK446996
• MFCD03420100
• SB69007
• SCHEMBL17211739
• DTXSID40391681
• AKOS003321290
• CS-0317267
• 6-Chloro-2-(m-tolyl)quinoline-4-carboxylicacid
• VS-06150
• 724749-61-5
• 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid

• MDL： MFCD03420100
• Inchi： 1S/C17H12ClNO2/c1-10-3-2-4-11(7-10)16-9-14(17(20)21)13-8-12(18)5-6-15(13)19-16/h2-9H,1H3,(H,20,21)
• InChI Key： YNSCJHCAYOGRHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC=C(C)C=1)=N2

Computed Properties

• Exact Mass: 297.0556563g/mol
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid

Introduction to 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid (CAS No. 724749-61-5) and Its Emerging Applications in Chemical Biology

6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid, identified by its Chemical Abstracts Service Number (CAS No. 724749-61-5), is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the quinoline family, a class of molecules well-documented for their broad spectrum of pharmacological effects, particularly in the context of antimicrobial, antimalarial, and anticancer therapies.

The structural framework of 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid consists of a quinoline core substituted with a chloro group at the 6-position and a 3-methylphenyl group at the 2-position, with a carboxylic acid functional group at the 4-position. This specific arrangement of substituents imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. The introduction of electron-withdrawing groups such as the chloro substituent can enhance the bioavailability and binding affinity of these compounds to biological targets. Moreover, the presence of a carboxylic acid moiety allows for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles.

One of the most compelling aspects of 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid is its potential as an intermediate in the development of novel drugs. The quinoline scaffold is well-known for its ability to interact with various biological pathways, particularly those involving enzymes and receptors relevant to diseases such as cancer and infectious disorders. Researchers have leveraged this scaffold to design molecules that can modulate these pathways in a targeted manner.

Recent studies have highlighted the antimicrobial properties of quinoline derivatives, including 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid. For instance, investigations have demonstrated its efficacy against resistant strains of bacteria by interfering with essential bacterial processes such as DNA replication and protein synthesis. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing crisis posed by antibiotic-resistant pathogens.

The carboxylic acid group in 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid also facilitates its incorporation into more complex drug candidates through esterification or amidation reactions. These modifications can enhance solubility, improve metabolic stability, or alter tissue distribution, thereby optimizing pharmacokinetic properties. Such flexibility is crucial for advancing drug candidates from preclinical studies to clinical trials.

In addition to its antimicrobial applications, 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid has shown promise in anticancer research. Quinoline derivatives are known to inhibit kinases and other enzymes involved in tumor growth and progression. Preclinical studies have indicated that this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of appropriately substituted benzene derivatives with glyoxal or other aldehydes to form the quinoline core. Subsequent functionalization steps introduce the chloro and methylphenyl groups, followed by carboxylation at the 4-position.

The choice of synthetic routes is critical in ensuring high yield and purity, which are essential for subsequent biological testing. Advanced techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enzymatic modifications are often employed to achieve optimal results. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that researchers work with high-quality material.

The analytical characterization of 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and purity. These analytical tools provide detailed insights into the compound's chemical environment, which is crucial for understanding its biological behavior.

As research continues to uncover new applications for quinoline derivatives, compounds like 6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid are likely to play a pivotal role in drug discovery efforts. Their unique structural features offer a rich foundation for designing molecules with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,6-Chloro-2-(3-Methylphenyl)Quinoline-4-Carboxylic Acid (CAS No. 724749-61-5) represents a promising compound in the realm of chemical biology. Its structural attributes and demonstrated biological activities make it a valuable tool for developing novel treatments against infectious diseases and cancer. Continued research into this molecule will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.